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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butan-1-ol

Cat. No.: B1516967 Get Quote

This document provides comprehensive guidance for researchers, scientists, and drug

development professionals on the proper disposal procedures for 4-(4-Bromophenyl)butan-1-
ol (CAS No. 75906-36-4). Adherence to these protocols is essential for ensuring laboratory

safety, minimizing environmental impact, and maintaining regulatory compliance. This guide is

structured to provide not just procedural steps, but the scientific rationale behind them,

empowering you to make informed safety decisions.

Hazard Identification and Risk Assessment:
Understanding the Compound
4-(4-Bromophenyl)butan-1-ol is a brominated aromatic alcohol. While comprehensive

toxicological data for this specific compound is not readily available, its structure necessitates a

cautious approach to handling and disposal. The presence of a bromine atom on an aromatic

ring places it in the category of halogenated organic compounds, which are often persistent in

the environment and can have toxic effects.[1][2]

Known Hazards:

Based on available data from suppliers, 4-(4-Bromophenyl)butan-1-ol is classified as:

Acute Toxicity 4, Oral (H302): Harmful if swallowed.

The GHS07 pictogram, an exclamation mark, is used to indicate this hazard. A Safety Data

Sheet (SDS) for the closely related compound, 4-(4-Bromophenyl)butanoic acid, indicates that
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it causes skin and serious eye irritation, and may cause respiratory irritation.[2] Given the

structural similarity, it is prudent to assume 4-(4-Bromophenyl)butan-1-ol may present similar

hazards.

Environmental Concerns:

Brominated organic compounds, as a class, are known for their potential environmental

persistence and tendency to bioaccumulate.[1][2] Like many halogenated organic compounds,

they can be resistant to natural degradation processes.[1] Improper disposal can lead to

contamination of soil and water, posing a risk to aquatic life and potentially entering the food

chain.[3]

Key Physical and Chemical Properties
Property Value Source

CAS Number 75906-36-4

Molecular Formula C₁₀H₁₃BrO

Molecular Weight 229.11 g/mol

Physical Form Solid

Hazard Class Acute Toxicity 4 (Oral)

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE) and
Engineering Controls: Your First Line of Defense
Given the known and potential hazards, a stringent PPE and engineering control regimen is

mandatory when handling 4-(4-Bromophenyl)butan-1-ol. The Occupational Safety and Health

Administration (OSHA) mandates that employers provide, and employees use, appropriate

PPE.[4]

Engineering Controls:
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Fume Hood: All handling of 4-(4-Bromophenyl)butan-1-ol, including weighing, transferring,

and preparing solutions, must be conducted in a properly functioning chemical fume hood to

prevent inhalation of any dust or vapors.

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield

should be worn in situations with a higher risk of splashing.[5]

Hand Protection: Chemical-resistant gloves are mandatory. While specific compatibility data

for 4-(4-Bromophenyl)butan-1-ol is unavailable, nitrile gloves are generally recommended

for short-term splash protection against a variety of chemicals.[6] However, butyl rubber

gloves offer broader protection against many organic compounds, though they may perform

poorly with aromatic and halogenated solvents.[7] It is crucial to consult the glove

manufacturer's resistance chart and to change gloves immediately after any contact with the

chemical.

Skin and Body Protection: A lab coat must be worn at all times. For larger quantities or tasks

with a significant risk of spillage, a chemical-resistant apron is recommended.

Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is

experienced, a NIOSH/MSHA approved respirator with an organic vapor cartridge should be

used.[2][5]

Spill Management: A Rapid and Safe Response
In the event of a spill, a prompt and safe response is crucial to mitigate exposure and prevent

environmental contamination.

For Small Spills:

Alert Personnel: Immediately notify others in the vicinity.

Evacuate if Necessary: If the spill is significant or in a poorly ventilated area, evacuate the

immediate area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14143&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1516967?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.fishersci.com/store/msds?partNumber=MO01273DA&productDescription=4-%284-BROMOPHENYL%29BUTANOI+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA14143&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don Appropriate PPE: Before attempting cleanup, ensure you are wearing the full PPE

described in Section 2.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial

sorbent pads, to cover the spill.

Collect the Waste: Carefully sweep or scoop the absorbed material into a designated,

labeled hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),

and collect the cleaning materials as hazardous waste.

Ventilate: Allow the area to ventilate before resuming work.

For Large Spills:

Evacuate the laboratory immediately and alert your institution's environmental health and

safety (EHS) department or emergency response team.

Waste Segregation and Collection: The Cornerstone
of Proper Disposal
Proper segregation of chemical waste is paramount for safety, environmental responsibility, and

cost-effective disposal. Halogenated organic waste is treated differently than non-halogenated

waste, often requiring high-temperature incineration.[8]

Procedure:

Designated Waste Container: All waste containing 4-(4-Bromophenyl)butan-1-ol, including

pure compound, solutions, and contaminated materials (e.g., gloves, absorbent pads), must

be collected in a dedicated "Halogenated Organic Waste" container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

"Halogenated Organic Waste," and a full list of its contents, including the chemical name "4-
(4-Bromophenyl)butan-1-ol."
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Container Integrity: Use only approved, chemically compatible waste containers with secure,

tight-fitting lids. Keep the container closed at all times except when adding waste.

Avoid Mixing:Do not mix halogenated waste with non-halogenated organic waste, aqueous

waste, or any other waste streams.

Disposal Pathways: From Your Lab to Final
Treatment
The disposal of 4-(4-Bromophenyl)butan-1-ol is governed by the Resource Conservation and

Recovery Act (RCRA) and is managed by the Environmental Protection Agency (EPA).[9] As a

generator of hazardous waste, you are responsible for its safe management from "cradle to

grave."[10]

Regulatory Classification:

Waste containing 4-(4-Bromophenyl)butan-1-ol is classified as hazardous waste. While not

specifically listed by name, it falls under the "F-listed" wastes from non-specific sources, likely

F002, which includes spent halogenated solvents.[11][12]

Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of 4-(4-
Bromophenyl)butan-1-ol.
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*TSDF: Treatment, Storage, and Disposal Facility
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Disposal Workflow for 4-(4-Bromophenyl)butan-1-ol
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Final Disposal Method:

The standard and most environmentally sound disposal method for halogenated organic waste

is high-temperature incineration at a licensed hazardous waste disposal facility.[4] This process

is designed to break down the compound into less harmful components and scrub any

hazardous byproducts, such as hydrogen bromide, from the emissions.

Conclusion: A Commitment to Safety and
Stewardship
The proper disposal of 4-(4-Bromophenyl)butan-1-ol is not merely a procedural task but a

critical component of responsible scientific practice. By understanding the hazards, utilizing

appropriate protective measures, and adhering to established disposal protocols, you

contribute to a safer laboratory environment and the protection of our shared ecosystem.

Always consult your institution's specific EHS guidelines and protocols, as they may have

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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